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Compound of Interest

Compound Name: CE-224535

Cat. No.: B1668769

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of CE-224535
(also known as PF-04905428; CAS No. 724424-43-5), a selective P2X7 receptor antagonist.

Adherence to these guidelines is essential for ensuring laboratory safety and maintaining
experimental integrity.

Immediate Safety and Handling

CE-224535 is a potent bioactive compound that requires careful handling to minimize exposure
risk. The following personal protective equipment (PPE) and handling protocols are mandatory.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against accidental exposure. The following should be
worn at all times when handling CE-224535:
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PPE Category Item Specification
Chemically resistant,
) disposable (e.qg., nitrile).
Hand Protection Gloves
Change frequently and
immediately if contaminated.
Body Protection Lab Coat Full-sleeved, buttoned.

Eye Protection

Safety Glasses with Side
Shields or Goggles

To protect against splashes

and airborne particles.

Respiratory Protection

Fume Hood or Ventilated

Enclosure

All handling of the solid
compound or concentrated
solutions should be performed
in a certified chemical fume
hood to prevent inhalation of

dust or aerosols.

Emergency Procedures

In the event of accidental exposure, immediate action is critical.

Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

prompt medical attention.

Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Operational Plan: Storage and Preparation of
Solutions

Proper storage and solution preparation are vital for maintaining the stability and efficacy of
CE-224535.

Storage

Form Storage Temperature Duration
Solid -20°C 1 month
-80°C 6 months

Stock Solution (in DMSO) -20°C 1 month
-80°C 6 months

Note: Store in a sealed container, away from moisture. When stored at -80°C, it is
recommended to use within 6 months. For storage at -20°C, use within 1 month.[1]

Preparation of Stock and Working Solutions

The following protocols are for preparing solutions for research purposes. All preparations
should be conducted in a chemical fume hood.

10 mM Stock Solution in DMSO: To prepare a 10 mM stock solution, dissolve the appropriate
amount of CE-224535 solid in DMSO. For example, for 1 mL of a 10 mM solution, use the
appropriate weight of the compound.

Working Solutions for In Vivo Studies: The following are example protocols for preparing

working solutions for administration.
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Formulation

Protocol

PEG300, Tween-80, Saline

To 100 pL of a 100 mg/mL DMSO stock solution,
add 400 pL of PEG300 and mix. Add 50 pL of
Tween-80 and mix. Finally, add 450 uL of saline
to reach a final volume of 1 mL. This yields a

solution of = 10 mg/mL.[1]

SBE-B-CD in Saline

To 100 pL of a 100 mg/mL DMSO stock solution,
add 900 pL of 20% SBE-B-CD in saline and mix.
This yields a solution of = 10 mg/mL.[1]

Corn Ol

To 100 pL of a 100 mg/mL DMSO stock solution,
add 900 pL of corn oil and mix. This protocol is
not recommended for continuous dosing periods

exceeding half a month.[1]

Disposal Plan

All waste containing CE-224535 must be treated as hazardous chemical waste.

Waste Type

Disposal Procedure

Solid Compound

Collect in a clearly labeled, sealed container for

hazardous waste.

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated hazardous waste

container.

Solutions

Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols and Data

CE-224535 has been evaluated in clinical trials for rheumatoid arthritis.[2]

Clinical Trial Dosage
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In a Phase IIA study, patients with active rheumatoid arthritis were administered CE-224535 at
a dose of 500 mg twice daily for 12 weeks.[2]

Pharmacokinetic Data in Animal Models

Species Route Dose Bioavailability (F)
Rat Oral 5 mg/kg 2.6%
Dog Oral - 59%
Monkey Oral - 22%

Note: The low oral bioavailability in rats is believed to be a species-specific phenomenon.[1]

Visualizations
Experimental Workflow: Preparation of a Working
Solution
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Stock Solution Preparation

Prepare 100 mg/mL Stock in DMSO

100 pL Stock

Working Solution Preparation (PEG300/Tween-80/Saline)

Add 400 pL PEG300

l

Mix Thoroughly

l

Add 50 pL. Tween-80

l

Mix Thoroughly

l

Add 450 pL Saline

;

Mix to Final Volume of 1 mL

Click to download full resolution via product page

Caption: Workflow for preparing a CE-224535 working solution.
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Logical Relationship: Safety Precautions for Handling
CE-224535

Safe Handling of CE-224535

Personal Protective Equipment Disposal

Chemically Resistant Gloves ‘ ’ Lab Coat

Safety Glasses/Goggles ‘ ’ Chemical Fume Hood ‘ ’ Avoid Inhalation of Dust/Aerosols ‘ ’ Avoid Skin/Eye Contact ’ Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Key safety precautions for handling CE-224535.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1668769?utm_src=pdf-body
https://www.benchchem.com/product/b1668769?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668769?utm_src=pdf-body
https://www.benchchem.com/product/b1668769?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/CE-224535.html
https://pubmed.ncbi.nlm.nih.gov/22382341/
https://pubmed.ncbi.nlm.nih.gov/22382341/
https://pubmed.ncbi.nlm.nih.gov/22382341/
https://www.benchchem.com/product/b1668769#personal-protective-equipment-for-handling-ce-224535
https://www.benchchem.com/product/b1668769#personal-protective-equipment-for-handling-ce-224535
https://www.benchchem.com/product/b1668769#personal-protective-equipment-for-handling-ce-224535
https://www.benchchem.com/product/b1668769#personal-protective-equipment-for-handling-ce-224535
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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